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Compound of Interest

Compound Name: Lithium aluminium deuteride

Cat. No.: B8685351

An In-depth Technical Guide to the Physical and Chemical Properties of Lithium Aluminum
Deuteride

Introduction

Lithium aluminum deuteride (LiAID4), also known as LAD, is the deuterated analogue of the
powerful reducing agent lithium aluminum hydride (LiAlH4).[1] It is a versatile reagent in organic
synthesis, primarily utilized for the introduction of deuterium atoms into molecules and for
performing reductions with an isotopic label for mechanistic studies.[2] This document provides
a comprehensive overview of its core physical and chemical properties, experimental protocols,
and safety considerations, tailored for researchers, scientists, and professionals in drug
development.

Physical Properties

Lithium aluminum deuteride is typically a white to gray, odorless powder.[3] It is a hygroscopic
solid that is unstable in the presence of moisture.[3] Due to its high reactivity, it must be
handled with care, preferably under an inert atmosphere.[1]

Table 1: Physical Characteristics of Lithium Aluminum Deuteride
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Property Value Source(s)
Molecular Formula AlDaLi [11[4115]
Molecular Weight ~41.98 g/mol [4161718l
Appearance White to gray powder [319]
Density ~0.736 g/cm3 [4161[7]
Melting Point 125 °C (decomposes) [4][5][6][10]
Flash Point <-30 °F (< -34.4 °C) [6]

Soluble in diethyl ether and

tetrahydrofuran (THF).[1][3][4]
Solubility Slightly soluble in dibutyl ether.

[3] Insoluble in hydrocarbons

and dioxane.[3]

Chemical Properties

The chemical behavior of LiAID4 is dominated by its nature as a powerful reducing agent and a
source of deuteride ions (D).

Table 2: Chemical Characteristics and Reactivity
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Property Description Source(s)

Reacts violently with water and
moisture, releasing flammable
Reactivity with Water deuterium gas and forming
lithium hydroxide and
aluminum hydroxide.[1][3][11]

Decomposes upon heating
above 125 °C.[3][12] The
decomposition proceeds in
Thermal Decomposition stages, ultimately yielding
lithium deuteride (LiD),
aluminum metal, and

deuterium gas.[3]

Stable in dry air at room

temperature but can be
) o hydrolyzed by moist air.[12][13]
Alr Sensitivity May ignite spontaneously in air
at temperatures above 125 °C.

[3]

A very powerful reducing agent
used in organic synthesis to
reduce functional groups such
Reducing Agent as esters, carboxylic acids,
and amides to the
corresponding alcohols and
amines.[2][11][14]

Reacts violently with acids,

alcohols, oxidizers, aldehydes,
Incompatibilities ketones, and carbon dioxide.

[3][11] It should not be used

with halogenated solvents.[3]

Key Applications and Reaction Mechanisms
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The primary applications of lithium aluminum deuteride are in isotopic labeling and as a strong
reducing agent.

Deuterium Labeling

LiAID4 is an invaluable reagent for the site-specific incorporation of deuterium into organic
molecules. This is crucial for:

o Mechanistic Studies: Tracking the path of a hydride in a reaction mechanism.
 NMR Spectroscopy: Using deuterium as a spectroscopic probe.[1]

» Metabolic Studies: Preparing deuterated drug candidates to study their metabolic pathways.

[2]

Reduction of Carbonyl Compounds

Similar to its protium counterpart, LiAID4 readily reduces a wide range of carbonyl-containing
functional groups. The general mechanism involves the nucleophilic attack of the deuteride ion
on the electrophilic carbonyl carbon.

Below is a generalized workflow for the reduction of an ester to a primary alcohol using LiAIDa.
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Solvent Evaporation

Solid LiAID4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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